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Compound of Interest

Compound Name:
5-(Azidomethyl)-2-

methylpyrimidine

Cat. No.: B1465245 Get Quote

This technical guide provides an in-depth overview of 5-(azidomethyl)-2-methylpyrimidine, a

heterocyclic building block valuable for researchers, scientists, and professionals in drug

development. The document outlines its chemical properties, commercial availability, safety

considerations, and a generalized protocol for its application in click chemistry.

Introduction to 5-(azidomethyl)-2-methylpyrimidine
5-(azidomethyl)-2-methylpyrimidine is a functionalized pyrimidine derivative that serves as a

versatile reagent in organic synthesis. Its key feature is the azidomethyl group (-CH₂N₃)

attached to the pyrimidine core. This functional group makes the molecule an ideal participant

in bioorthogonal "click" chemistry reactions, most notably the Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC).

The pyrimidine scaffold is a fundamental core structure in numerous biologically active

compounds, including nucleobases and various pharmaceuticals. The ability to readily

introduce this moiety onto other molecules via a stable triazole linkage makes 5-
(azidomethyl)-2-methylpyrimidine a valuable tool for synthesizing novel compounds for drug

discovery, chemical biology, and materials science. It allows for the creation of diverse

molecular architectures with potential applications in medicinal chemistry and beyond.

Commercial Suppliers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1465245?utm_src=pdf-interest
https://www.benchchem.com/product/b1465245?utm_src=pdf-body
https://www.benchchem.com/product/b1465245?utm_src=pdf-body
https://www.benchchem.com/product/b1465245?utm_src=pdf-body
https://www.benchchem.com/product/b1465245?utm_src=pdf-body
https://www.benchchem.com/product/b1465245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary commercial source for 5-(azidomethyl)-2-methylpyrimidine appears to be

Toronto Research Chemicals (TRC), a subsidiary of LGC Standards. TRC specializes in the

synthesis of complex organic small molecules for biomedical research.[1][2] Their products are

available directly and through a global network of distributors. While a comprehensive list of all

distributors is not readily available, one such distributor is CymitQuimica.[1]

Technical Data
Quantitative data for 5-(azidomethyl)-2-methylpyrimidine is summarized in the table below.

This information is crucial for experimental planning, including molar calculations and

characterization.

Property Value

Chemical Name 5-(azidomethyl)-2-methylpyrimidine

CAS Number 1073428-44-5

Molecular Formula C₆H₇N₅

Molecular Weight 149.15 g/mol

Appearance (Typically a solid, refer to supplier for specifics)

Purity (Refer to supplier's Certificate of Analysis)

Safety and Handling
A specific Safety Data Sheet (SDS) for 5-(azidomethyl)-2-methylpyrimidine was not readily

available through public searches. However, as an organic azide, it must be handled with

caution due to the potential hazards associated with this class of compounds.

General Precautions for Handling Organic Azides:

Potential for Instability: Organic azides can be energetic and may decompose explosively,

especially when heated, subjected to shock or friction, or in the presence of certain metals. It

is crucial to avoid heating the compound unnecessarily.

Toxicity: Many organic azides are toxic. Avoid inhalation, ingestion, and skin contact.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves, when handling the compound.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.

Storage: Store in a cool, dark, and well-ventilated place, away from heat sources and

incompatible materials (e.g., strong acids, strong oxidizing agents, and heavy metals).

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for hazardous waste.

Researchers should always consult institutional safety guidelines and, if possible, obtain the

supplier-specific SDS before handling this compound.

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The primary application of 5-(azidomethyl)-2-methylpyrimidine is its reaction with terminal

alkynes to form a stable 1,2,3-triazole ring. The following is a generalized protocol for a typical

small-scale CuAAC reaction. Researchers should optimize conditions for their specific

substrates.

Materials:

5-(azidomethyl)-2-methylpyrimidine

Alkyne-containing substrate

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

Solvent (e.g., a mixture of t-butanol and water, or DMF, DMSO)

Nitrogen or Argon source for inert atmosphere

Procedure:
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Reactant Preparation: In a suitable reaction vessel, dissolve 5-(azidomethyl)-2-
methylpyrimidine (1.0 equivalent) and the alkyne-containing substrate (1.0 - 1.2

equivalents) in the chosen solvent system (e.g., t-BuOH/H₂O 1:1).

Catalyst Preparation: In a separate vial, prepare fresh solutions of copper(II) sulfate (e.g., 0.1

M in water) and sodium ascorbate (e.g., 0.2 M in water).

Reaction Initiation: To the stirred solution of the azide and alkyne, add the copper(II) sulfate

solution (typically 1-5 mol%).

Reduction of Copper(II): Immediately after, add the sodium ascorbate solution (typically 5-10

mol%). The sodium ascorbate acts as a reducing agent to generate the active Cu(I) catalyst

in situ.

Reaction Progress: Stir the reaction mixture at room temperature. The reaction is often

complete within 1-24 hours. Monitor the progress of the reaction by an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up and Purification: Once the reaction is complete, the product can be isolated. A

typical work-up may involve diluting the reaction mixture with water and extracting the

product with an organic solvent (e.g., ethyl acetate, dichloromethane). The combined organic

layers are then washed, dried over a drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and

concentrated under reduced pressure. The crude product is then purified, typically by flash

column chromatography on silica gel.

Visualizations
The following diagrams illustrate the experimental workflow and a key application of 5-
(azidomethyl)-2-methylpyrimidine.
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Experimental Workflow: CuAAC Reaction

1. Prepare Solution
- Dissolve azide and alkyne

 in solvent (e.g., tBuOH/H2O)

2. Add Catalyst Precursor
- Add aqueous CuSO4 solution

(1-5 mol%)

3. Add Reducing Agent
- Add aqueous Sodium Ascorbate

(5-10 mol%)

4. Stir Reaction
- Room temperature

- Monitor by TLC/LC-MS

5. Work-up
- Dilute with water

- Extract with organic solvent

6. Purify Product
- Column chromatography

Click to download full resolution via product page

Caption: General workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

reaction.
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Application in Diversity-Oriented Synthesis

Library of Terminal Alkynes

Library of Triazole Products

5-(azidomethyl)-2-methylpyrimidine

CuAAC
Click Chemistry

Alkyne R1 Alkyne R2 Alkyne R3 ...

Pyrimidine-Triazole-R1 Pyrimidine-Triazole-R2 Pyrimidine-Triazole-R3 ...

Click to download full resolution via product page

Caption: Use in creating diverse libraries of pyrimidine-triazole conjugates via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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